![molecular formula C13H17N5O2S B2797110 4-(4-(methylsulfonyl)piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine CAS No. 1428380-33-9](/img/structure/B2797110.png)
4-(4-(methylsulfonyl)piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-(methylsulfonyl)piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their therapeutic properties.
Scientific Research Applications
Antiproliferative Activity
A study by Mallesha et al. (2012) synthesized derivatives similar to the compound , demonstrating significant antiproliferative effects against human cancer cell lines. The compounds showed potential as anticancer agents, warranting further investigation for their therapeutic applications in oncology (Mallesha et al., 2012).
A2B Adenosine Receptor Antagonism
Research conducted by Esteve et al. (2006) identified a series of compounds, including those structurally related to the specified molecule, as potent A2B adenosine receptor antagonists. These compounds exhibited high binding affinities and selectivity, highlighting their potential in the development of treatments for conditions mediated by the A2B receptor (Esteve et al., 2006).
Solution-Phase Synthesis
Radi et al. (2005) developed a methodology for the parallel, solution-phase synthesis of 4-dialkylamino-2-methylsulfonyl-6-vinylpyrimidines, which are structurally related to the compound of interest. This research provides valuable insights into synthetic strategies that could be applied to the synthesis of 4-(4-(methylsulfonyl)piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine, potentially facilitating its application in various scientific studies (Radi et al., 2005).
Heterocyclic Synthesis
Ho and Suen (2013) explored the synthesis of novel heterocyclic compounds incorporating a pyrimidine moiety, similar to the core structure of the compound in focus. This research contributes to the understanding of the synthetic pathways and potential reactivity of compounds like 4-(4-(methylsulfonyl)piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine, which could be beneficial for its application in medicinal chemistry and drug discovery (Ho & Suen, 2013).
Imaging Agent Synthesis
Eskola et al. (2002) synthesized a compound featuring a piperazine moiety linked to a pyrrolopyridine, similar to the compound , for potential use as an imaging agent targeting dopamine D4 receptors. This study highlights the potential of structurally related compounds for use in diagnostic imaging, contributing to research in neurology and pharmacology (Eskola et al., 2002).
properties
IUPAC Name |
4-(4-methylsulfonylpiperazin-1-yl)-6-pyrrol-1-ylpyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N5O2S/c1-21(19,20)18-8-6-17(7-9-18)13-10-12(14-11-15-13)16-4-2-3-5-16/h2-5,10-11H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMOOJEAHFUBAGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCN(CC1)C2=NC=NC(=C2)N3C=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-(methylsulfonyl)piperazin-1-yl)-6-(1H-pyrrol-1-yl)pyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.